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Compound of Interest

Compound Name:
(2S)-{[(Benzyloxy)carbonyl]amino}

(cyclohexyl)acetic acid

Cat. No.: B554559 Get Quote

A Technical Guide to Cbz-L-Cyclohexylglycine: Physicochemical Properties and Synthetic

Protocols

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of Cbz-L-cyclohexylglycine, a key intermediate in synthetic organic

chemistry. This document details its structural and physicochemical characteristics, provides an

experimental protocol for its synthesis, and discusses its primary application as a protected

amino acid in the development of therapeutic agents.

Core Chemical and Physical Properties
Cbz-L-cyclohexylglycine, also known as (S)-2-(((benzyloxy)carbonyl)amino)-2-cyclohexylacetic

acid, is a white to off-white solid crystalline powder.[1] Its fundamental properties are

summarized in the tables below, providing a ready reference for laboratory use.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value

IUPAC Name
(2S)-2-cyclohexyl-2-

(phenylmethoxycarbonylamino)acetic acid

CAS Number 69901-75-3

Molecular Formula C₁₆H₂₁NO₄

Molecular Weight 291.35 g/mol

Canonical SMILES
C1CCC(CC1)C(C(=O)O)NC(=O)OCC2=CC=CC

=C2

InChI Key CUSYTUPJAYLNFQ-AWEZNQCLSA-N

Table 2: Physicochemical Data
Property Value Source

Physical State
Solid, White to Off-White

Crystalline Powder
[1]

Melting Point 111-114 °C

Boiling Point (Predicted) 492.1 ± 38.0 °C

Density (Predicted) 1.200 ± 0.06 g/cm³

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol

pKa (Predicted) 3.99 ± 0.10

Purity (HPLC) ≥98%

Synthesis of Cbz-L-Cyclohexylglycine: An
Experimental Protocol
The synthesis of Cbz-L-cyclohexylglycine is typically achieved through the N-protection of L-

cyclohexylglycine using benzyl chloroformate (Cbz-Cl) under alkaline conditions. The following

protocol is a detailed method for its preparation in a laboratory setting.
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Experimental Workflow
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Caption: Synthetic workflow for Cbz-L-cyclohexylglycine.

Methodology
Step 1: Dissolution of L-Cyclohexylglycine

To 60.0 g of L-(+)-2-cyclohexylglycine (L-CHG), add 534 mL of deionized water and 60.9 mL

of a 20% aqueous sodium hydroxide solution.

Stir the mixture until the L-CHG is completely dissolved.

(Optional) Add activated carbon to decolorize the solution, followed by an additional 79 mL of

deionized water.

Step 2: N-Protection with Benzyl Chloroformate

While stirring the solution, slowly and dropwise, add 65.1 g of benzyl chloroformate (Cbz-Cl)

and 60.9 mL of a 20% aqueous sodium hydroxide solution. This step introduces the

benzyloxycarbonyl (Cbz) protecting group onto the amino group of L-CHG.
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Step 3: Precipitation of the Product

To the reaction mixture, add deionized water and isopropyl alcohol (IPA).

Neutralize the reaction solution by adding 4.1 mL of hydrochloric acid. This will cause the

product to precipitate out of the solution as crystals.

Step 4: Isolation and Drying

Isolate the precipitated crystals by filtration.

Dry the collected crystals to obtain the final product, (S)-2-(((benzyloxy)carbonyl)amino)-2-

cyclohexylacetic acid (Cbz-L-CHG).

Spectroscopic Characterization
At present, detailed, publicly available experimental spectra (NMR, IR, Mass Spectrometry) for

Cbz-L-cyclohexylglycine are limited. Researchers are advised to perform their own analytical

characterization upon synthesis or acquisition to confirm the identity and purity of the

compound.

Applications in Drug Development
Cbz-L-cyclohexylglycine is a valuable building block in the synthesis of more complex

molecules, particularly in the field of medicinal chemistry. Its primary application is as a

protected amino acid derivative for peptide synthesis.

The logical relationship for its use can be visualized as follows:

Cbz-L-cyclohexylglycine
(Protected Amino Acid) Peptide SynthesisIncorporation Biologically Active Peptides

(e.g., Protease Inhibitors)
Leads to

Click to download full resolution via product page

Caption: Role of Cbz-L-cyclohexylglycine in synthesis.
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It is notably used in the preparation of peptides designed as inhibitors for serine proteases. A

significant target in this area has been the hepatitis C virus (HCV) NS3-NS4A protease, an

essential enzyme for viral replication. The bulky cyclohexylglycine moiety can provide specific

steric interactions within the enzyme's active site, contributing to the potency and selectivity of

the inhibitor.

As Cbz-L-cyclohexylglycine is a synthetic intermediate, it is not directly involved in biological

signaling pathways. Instead, it serves as a crucial component in the construction of larger

molecules that are designed to interact with specific biological targets, such as viral proteases.

The signaling pathways of interest would be those modulated by the final peptide inhibitor, not

by Cbz-L-cyclohexylglycine itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Cbz-L-cyclohexylglycine physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554559#cbz-l-cyclohexylglycine-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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